Cas no 1131594-07-4 (3-Bromo-4-(tert-pentyl)benzoic acid)

3-Bromo-4-(tert-pentyl)benzoic acid structure
1131594-07-4 structure
Product Name:3-Bromo-4-(tert-pentyl)benzoic acid
CAS No:1131594-07-4
MF:C12H15BrO2
MW:271.150303125381
CID:1030497
PubChem ID:45072097
Update Time:2025-04-20

3-Bromo-4-(tert-pentyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-(tert-pentyl)benzoic acid
    • 3-bromo-4-(2-methylbutan-2-yl)benzoic acid
    • DTXSID00662364
    • 3-Bromo-4-(tert-pentyl)benzoicacid
    • 1131594-07-4
    • DB-339212
    • 3-bromo-4-tert-pentylbenzoic acid
    • AKOS015842734
    • Inchi: 1S/C12H15BrO2/c1-4-12(2,3)9-6-5-8(11(14)15)7-10(9)13/h5-7H,4H2,1-3H3,(H,14,15)
    • InChI Key: KPSYSWOTOXJBJE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C=CC=1C(C)(C)CC

Computed Properties

  • Exact Mass: 270.02554g/mol
  • Monoisotopic Mass: 270.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.3Ų

3-Bromo-4-(tert-pentyl)benzoic acid Pricemore >>

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